Cas no 28449-86-7 (4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 28449-86-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD09035583
• CID: 239678
• PubChem ID: 5316902
• Update Time: 2025-06-08

4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-4,7-dimethyl-
• 4,7-dimethyl-3,4,8,8a-tetrahydro-2H-naphthalen-1-one
• (?à)-4,7-Dimethyl-1-tetralone
• 4,7-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• 4,7-Dimethyl-1-tetralone
• EN300-3055140
• SCHEMBL13383481
• SQESYXTWWGWCFK-UHFFFAOYSA-N
• 4,7-Dimethyl-3,4-dihydronaphthalen-1(2H)-one
• (S)-11,12,13-Trinor-7-calamenone
• 28449-86-7
• 4, 7-dimethyl-3, 4-dihydro-2H-naphthalen-1-one
• 1 pound not6-Dimethyl-4-keto-tetrahydronaphthalene
• CHEBI:197199
• 4,7-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• 4,7-Dimethyltetral-1-one
• AKOS004119755
• 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

• MDL： MFCD09035583
• Inchi： 1S/C12H14O/c1-8-3-5-10-9(2)4-6-12(13)11(10)7-8/h3,5,7,9H,4,6H2,1-2H3
• InChI Key： SQESYXTWWGWCFK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C(C)CC1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

Research Brief on 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 28449-86-7): Recent Advances and Applications

4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 28449-86-7) is a synthetic organic compound with a tetrahydronaphthalene backbone, which has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and emerging applications in drug discovery.

One of the key areas of interest is the role of 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one in the synthesis of complex natural products and pharmacophores. Recent publications highlight its utility as a building block for the construction of polycyclic structures, which are often found in compounds with anti-inflammatory, anticancer, and antimicrobial activities. For instance, a 2023 study demonstrated its use in the enantioselective synthesis of tetralone derivatives, which exhibited promising activity against certain cancer cell lines.

In addition to its synthetic applications, researchers have investigated the biological activity of 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one itself. Preliminary in vitro studies suggest that the compound may modulate specific enzymatic pathways, including those involved in oxidative stress and inflammation. These findings open new avenues for its potential use as a lead compound in the development of therapeutics for neurodegenerative diseases and chronic inflammatory conditions.

The compound's stability and reactivity have also been subjects of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and interactions with other molecules. These studies provide valuable insights into its behavior under various conditions, which is critical for optimizing its use in pharmaceutical formulations.

Looking ahead, the potential of 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one in drug discovery appears promising. Ongoing research is exploring its incorporation into more complex molecular architectures, as well as its potential as a scaffold for targeted drug delivery systems. Collaborative efforts between chemists and biologists are expected to further elucidate its mechanisms of action and expand its applications in medicine.

In conclusion, 4,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 28449-86-7) represents a valuable compound in the toolkit of medicinal chemists. Its versatility, combined with emerging biological activities, positions it as a key player in the development of next-generation therapeutics. Future research will likely focus on refining its synthetic routes, exploring its pharmacological potential, and translating these findings into clinical applications.